Cas no 896680-22-1 (ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 896680-22-1
• MF: C₂₁H₂₅FN₂O₃S
• MW: 404.498207807541
• CID: 6336306
• PubChem ID: 4321124
• Update Time: 2025-10-30

ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Z26806641
• ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS001439821
• SR-01000011442
• ethyl 2-[(2-fluorobenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F1299-0271
• SR-01000011442-1
• 896680-22-1

• Inchi： 1S/C21H25FN2O3S/c1-6-27-19(26)15-13-11-20(2,3)24-21(4,5)16(13)28-18(15)23-17(25)12-9-7-8-10-14(12)22/h7-10,24H,6,11H2,1-5H3,(H,23,25)
• InChI Key： LBAOBQIXRPYYPR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1C(C)(C)NC(C)(C)C2)NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 404.15699200g/mol
• Monoisotopic Mass: 404.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Professional Introduction to Ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 896680-22-1)

Ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896680-22-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of Ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a fluorobenzamide moiety suggests possible interactions with biological targets such as enzymes and receptors. Additionally, the tetramethyl substitution on the thieno[2',3':4,5]-cpyridine core enhances the stability and lipophilicity of the molecule, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The Ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate has been studied for its potential role in modulating various biological pathways. For instance, preliminary studies indicate that this compound may exhibit inhibitory effects on certain kinases and transcription factors associated with inflammatory responses and cancer progression.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their mechanisms of action. The fluorine atom in the benzamide group is particularly noteworthy due to its ability to influence metabolic stability and binding affinity. This feature has made fluorinated compounds a focal point in recent research endeavors aimed at developing more effective and durable therapeutics.

The tetramethyl-substituted thieno[2',3':4,5]-cpyridine scaffold provides a rigid framework that can be optimized for better interaction with biological targets. This structural motif has been explored in various drug candidates due to its ability to cross the blood-brain barrier and reach central nervous system targets. The combination of these structural elements in Ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate makes it a compelling subject for further investigation.

Current research trends suggest that this compound may find applications in treating neurological disorders and chronic inflammatory conditions. The ability of the benzamide group to engage with specific protein targets could lead to the development of novel drugs that address unmet medical needs. Moreover, the lipophilic nature of the molecule enhances its potential for oral bioavailability, which is a crucial factor in drug formulation.

The synthesis of Ethyl 2-(2-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H、6H、7H-thieno[2',3':4、5]-cpyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These methods include palladium-catalyzed cross-coupling reactions and stereoselective transformations that are critical for achieving the desired molecular architecture.

In conclusion，Ethyl 2-(2-fluorobenzamido)-5、5、7、7-tetramethyl-4H、5H、6H、7H-thieno[2'、3'：4、5]-cpyridine-3-carboxylate (CAS No. 896680-22-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound，its potential impact on medicine will undoubtedly grow.